Cas no 591242-70-5 (<br>2-{[(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]methyl}pheno l)

• Product Name: <br>2-{[(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]methyl}pheno l
• CAS No: 591242-70-5
• MF: C₂₀H₁₅ClN₂O₃S
• MW: 398.862702608109
• CID: 3084357
• PubChem ID: 1314844
• Update Time: 2025-04-21

<br>2-{[(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]methyl}pheno l Chemical and Physical Properties

Names and Identifiers

• <br>2-{[(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]methyl}pheno l
• GL-1196
• 2-{[(4-CHLOROPHENYL)(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)AMINO]METHYL}PHENOL
• SR-01000264148-1
• 2-[(4-chloro-N-(1,1-dioxo-1,2-benzothiazol-3-yl)anilino)methyl]phenol
• CBKinase1_002120
• AKOS000466479
• SCHEMBL25215620
• 2-{[(4-chlorophenyl)(1,1-dioxido-1,2-benzothiazol-3-yl)amino]methyl}phenol
• BBL002319
• 3-((4-Chlorophenyl)(2-hydroxybenzyl)amino)benzo[d]isothiazole 1,1-dioxide
• BRD-K70868592-001-01-2
• STK180049
• SR-01000264148
• 2-{[4-chloro(1,1-dioxido-1,2-benzisothiazol-3-yl)anilino]methyl}phenol
• VS-01042
• CBKinase1_014520
• AP-853/41701196
• 591242-70-5
• 3-[(4-CHLOROPHENYL)[(2-HYDROXYPHENYL)METHYL]AMINO]-1??,2-BENZOTHIAZOLE-1,1-DIONE
• 3-((4-Chlorophenyl)(2-hydroxybenzyl)amino)benzo[d]isothiazole1,1-dioxide

• Inchi： 1S/C20H15ClN2O3S/c21-15-9-11-16(12-10-15)23(13-14-5-1-3-7-18(14)24)20-17-6-2-4-8-19(17)27(25,26)22-20/h1-12,24H,13H2
• InChI Key： CZVJDJNGXBOBKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(CC1C=CC=CC=1O)C1C2C=CC=CC=2S(N=1)(=O)=O

Computed Properties

• Exact Mass: 398.0491912Da
• Monoisotopic Mass: 398.0491912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.4Ų